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Introduction

CKI-7 is a potent, ATP-competitive inhibitor of Casein Kinase 1 (CK1), a family of
serine/threonine kinases crucial in various cellular processes, including Wnt/p-catenin and
Hedgehog signaling pathways.[1][2][3] Its ability to selectively inhibit CK1 makes it a valuable
tool for studying the physiological roles of this kinase family and for potential therapeutic
development. These application notes provide detailed protocols and data for utilizing CKI-7 in
in vitro kinase assays.

Mechanism of Action

CKI-7 exerts its inhibitory effect by competing with ATP for the binding site on the kinase
domain of CK1.[2][3] This prevents the transfer of the gamma-phosphate from ATP to the
protein substrate, thereby inhibiting the kinase activity.

Data Presentation

The inhibitory activity of CKI-7 has been characterized against a panel of protein kinases. The
IC50 values, which represent the concentration of inhibitor required to reduce enzyme activity
by 50%, are summarized in the table below.
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Kinase Target IC50 (pM)
Casein Kinase 1 (CK1) 6[1][2][3]
Casein Kinase 2 (CK2) 90[1]

Protein Kinase C (PKC) >1000[1]

CaM Kinase Il 195[1]
cAMP-dependent Protein Kinase (PKA) 550[1]

SGK Inhibited[1][2][3]
Ribosomal S6 Kinase-1 (S6K1) Inhibited[1][2][3]

Mitogen- and stress-activated protein kinase-1

(VISK) Inhibited[1][2][3]

Signaling Pathways

CK1 is a key regulator in multiple signaling pathways. Below are diagrams illustrating its role in
the Wnt/(3-catenin and Hedgehog pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b608342?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/cki-7.html
https://www.medchemexpress.com/cki7.html
https://www.targetmol.com/compound/cki-7
https://www.benchchem.com/product/b608342#cki-7-protocol-for-in-vitro-kinase-assays
https://www.benchchem.com/product/b608342#cki-7-protocol-for-in-vitro-kinase-assays
https://www.benchchem.com/product/b608342#cki-7-protocol-for-in-vitro-kinase-assays
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b608342?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

